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Compound of Interest |

Compound Name: KHO064
CAS No.: 393569-31-8
Cat. No.: B1673626

Get Quote

For Researchers, Scientists, and Drug Development Professionals: Essential Safety and

Logistical Information for the Handling and Disposal of KH064.

This document provides detailed procedural guidance for the proper disposal of KH064, a
selective inhibitor of human phospholipase A2 group IIA (pla2g2a), also known by its chemical
name 5-(4-benzyloxyphenyl)-4S-(7-phenylheptanoylamino)pentanoic acid and CAS number
393569-31-8. Adherence to these procedures is critical for maintaining laboratory safety and
ensuring environmental compliance.

While some safety data sheets (SDS) may classify KH064 as "not a hazardous substance or
mixture," it is imperative to treat all laboratory chemicals with caution and follow established
best practices for disposal. The following procedures are based on general principles of
laboratory safety and chemical waste management.

Immediate Safety and Handling Precautions

Before beginning any disposal-related activities, ensure you are wearing appropriate Personal
Protective Equipment (PPE), including:

o Safety goggles
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e Lab coat

o Chemical-resistant gloves

Work in a well-ventilated area, preferably within a fume hood, to minimize the risk of inhalation.
In case of accidental contact, refer to the following first aid measures:

After inhalation: Move to fresh air.

 In case of skin contact: Take off immediately all contaminated clothing. Rinse skin with
water/shower.

o After eye contact: Rinse out with plenty of water.

« If swallowed: Make victim drink water (two glasses at most). Consult a doctor if feeling
unwell.

Step-by-Step Disposal Protocol

1. Unused or Expired KH064 (Solid Form):

o Waste Characterization: Although not classified as hazardous by all suppliers, it is
recommended to manage solid KH064 waste as a non-hazardous chemical waste. Do not
dispose of solid KH064 in the regular trash.

o Waste Collection: Collect solid KH064 waste in a clearly labeled, sealed container. The label
should include the chemical name ("KH064" and "5-(4-benzyloxyphenyl)-4S-(7-
phenylheptanoylamino)pentanoic acid"), CAS number (393569-31-8), and the words "Non-
Hazardous Chemical Waste for Disposal.”

» Waste Storage: Store the waste container in a designated, secure area for chemical waste
pickup.

» Disposal: Arrange for disposal through your institution's Environmental Health and Safety
(EHS) office or a licensed chemical waste disposal contractor.

2. KH064 Solutions:
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The disposal method for KH064 solutions depends on the solvent used. KH064 is soluble in
organic solvents such as ethanol, dimethyl sulfoxide (DMSO), and dimethylformamide (DMF).

e Aqueous Solutions: Due to its limited agueous solubility, large volumes of aqueous solutions
are unlikely. Small quantities of dilute aqueous solutions may be permissible for drain
disposal depending on local regulations. However, it is critical to consult and strictly follow
your institution's EHS guidelines before disposing of any chemical down the drain.

e Organic Solvent Solutions (Ethanol, DMSO, DMF):

o Waste Segregation: Do not dispose of organic solutions of KH064 down the drain. Collect
these solutions in a designated, sealed, and properly labeled hazardous waste container
for flammable liquids or organic waste.

o Labeling: The waste container must be clearly labeled with the full chemical names of the
solvent(s) and KH064, their approximate concentrations, and the appropriate hazard
warnings for the solvent (e.g., "Flammable Liquid").

o Disposal: Arrange for pickup and disposal by your institution's EHS office or a licensed
hazardous waste contractor.

3. Contaminated Materials:

e Sharps: Any sharps (e.g., needles, Pasteur pipettes) contaminated with KH064 should be
placed in a designated sharps container for disposal as hazardous waste.

e Labware and PPE: Disposable labware (e.g., pipette tips, microfuge tubes) and
contaminated PPE (e.g., gloves) should be collected in a designated solid waste container
for chemical waste. Depending on institutional policies, this may be incinerated or disposed
of through a chemical waste contractor.

Summary of Key Data

For quick reference, the following table summarizes essential information for KH064.
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Property Data

5-(4-benzyloxyphenyl)-4S-(7-
phenylheptanoylamino)pentanoic acid

Chemical Name

Alias KHO064

CAS Number 393569-31-8

Molecular Formula Cs1H37NOa

Molecular Weight 487.6 g/mol

Appearance Crystalline solid

Solubility Soluble in ethanol, DMSO, and DMF.

Generally considered not a hazardous
Hazard Classification substance or mixture. However, should be

handled with care as a laboratory chemical.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of KH064
and associated materials.
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KHO064 Disposal Workflow
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Caption: Logical workflow for the safe disposal of KH064.

© 2026 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1673626/docs?utm_src=pdf-body-img#proper-disposal-procedures-for-kh064
https://www.benchchem.com/product/b1673626/docs?utm_src=pdf-body#proper-disposal-procedures-for-kh064
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1673626?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Disclaimer: This document provides general guidance. Always consult your institution's specific
Environmental Health and Safety (EHS) protocols and the manufacturer's Safety Data Sheet
(SDS) for the most accurate and up-to-date information. Your institution's EHS office is the
primary resource for any questions regarding chemical waste disposal.

 To cite this document: BenchChem. [Proper Disposal Procedures for KH064]. BenchChem,
[2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1673626/docs#proper-disposal-procedures-for-
kh064]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1673626/docs#proper-disposal-procedures-for-kh064
https://www.benchchem.com/product/b1673626/docs#proper-disposal-procedures-for-kh064
https://www.benchchem.com/product/b1673626/docs#proper-disposal-procedures-for-kh064
https://www.benchchem.com/product/b1673626/docs#proper-disposal-procedures-for-kh064
https://www.benchchem.com/product/b1673626?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1673626?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1673626?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

